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Compound of Interest

Compound Name: 2-(4-Chlorophenoxy)acetaldehyde

CAS No.: 43018-72-0

Cat. No.: B2667644

Get Quote

Executive Safety Summary
CAS: 43018-72-0 | Formula: C₈H₇ClO₂ Hazard Class: Corrosive, Acute Toxin, Sensitizer.

Critical Storage: Cold Chain (2–8°C or -20°C depending on purity) under Inert Gas.

Handling 2-(4-Chlorophenoxy)acetaldehyde requires a safety strategy that addresses two

distinct risks: immediate acute toxicity/corrosivity common to chlorinated aldehydes, and long-

term sensitization. Because specific permeation data for this research intermediate is rare, this

guide utilizes a "Worst-Case Analogue" approach, deriving protocols from the structurally

similar Chloroacetaldehyde and Phenoxyacetic acid derivatives.

Core Directive: Treat this compound as a high-permeation risk and a severe lachrymator. All

handling must occur within a certified chemical fume hood.

Hazard Assessment & PPE Selection Matrix
The presence of the ether linkage (phenoxy) slightly reduces volatility compared to lower

molecular weight aldehydes, but the aldehyde moiety remains highly reactive and irritating.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2667644#bc-rfq
https://www.benchchem.com/product/b2667644/docs?utm_src=pdf-body#personal-protective-equipment-handling-guide-2-4-chlorophenoxy-acetaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2667644?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Technical Specifications[1]
Protection Zone Recommended Equipment

Scientific Rationale
(Causality)

Hand Protection (Primary)
Silver Shield® / 4H®

(Laminate Film)

Permeation Resistance:

Chlorinated aldehydes can

permeate nitrile and latex

rapidly (<15 mins). Laminate

film provides >480 min

breakthrough time against

broad-spectrum organic

corrosives.

Hand Protection (Dexterity) Double Nitrile (Min 5 mil outer)

Technique: Wear laminate

gloves under nitrile gloves if

dexterity is needed, or change

outer nitrile gloves immediately

upon splash contact.

Respiratory
Fume Hood (Face Velocity:

100 fpm)

Vapor Control: The aldehyde

group is a lachrymator.

Engineering controls (hood)

are superior to respirators. Use

an N95/OV respirator only for

emergency egress.

Eye/Face
Chemical Goggles + Face

Shield

Corrosivity: Safety glasses are

insufficient. Vapors can bypass

glasses, causing severe

conjunctivitis. A face shield

protects against splashes

during transfers.

Body Tyvek® Lab Coat / Apron

Absorption: Standard cotton

coats absorb liquids, holding

the corrosive agent against the

skin. Tyvek repels splashes.
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Operational Protocol: Safe Handling Workflow
A. Receipt & Cold Chain Management
This compound is prone to oxidation (forming the corresponding carboxylic acid) and

polymerization.

Inspect upon arrival: Check for crystal formation or discoloration (yellowing indicates

oxidation).

Equilibrate: Allow the sealed container to warm to room temperature inside a desiccator

before opening. This prevents condensation, which accelerates hydrolysis.

B. Weighing & Transfer (The "Closed Loop" Ideal)
Avoid open-air weighing if possible.

Tare: Place the receiving vessel (flask) on the balance.

Transfer: Move the vessel to the fume hood. Add the reagent using a glass pipette or spatula

(if solid).

Seal: Cap the vessel before moving it back to the balance.

Static Control: Use an anti-static gun if the material is a dry solid, as static charge can

disperse toxic dust.

C. PPE Selection Logic Flow (Visualization)
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Task Assessment

Physical State?

Solid / Semi-Solid Liquid / Solution

Double Nitrile (5mil)
Change every 30 min

Laminate Liner (Silver Shield)
+ Nitrile Outer

Fume Hood Available?

Sash at 18 inches
Standard PPE

Yes

STOP WORK
Full Face Respirator (OV/P100)

Required

No

Click to download full resolution via product page

Figure 1: Decision logic for PPE selection based on physical state and engineering controls.

Note the escalation to Laminate gloves for liquid handling.

Emergency Response & Spill Management
Do not attempt to neutralize with strong bases. The reaction between chlorinated aldehydes

and strong bases (like NaOH) can be exothermic and runaway.
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Spill Cleanup Protocol (< 50 mL/g)
Evacuate & Isolate: Clear the immediate area.

PPE Upgrade: Don Silver Shield gloves and a full-face respirator if outside the hood.

Absorb: Use Vermiculite or Activated Carbon. Carbon is preferred as it adsorbs organic

vapors effectively.

Avoid: Paper towels (fire risk/rapid evaporation).

Collect: Scoop into a high-density polyethylene (HDPE) waste jar.

Decontaminate: Wash the surface with a mild soap solution, followed by water.

First Aid
Eye Contact: Irrigate immediately for 15 minutes.[1] Do not pause to remove contact lenses

initially; flush over them, then remove if possible.

Skin Contact: Wash with soap and water.[2] Do not use alcohol or organic solvents, as they

increase skin permeability to the toxin.

Disposal Strategy
Segregation is critical to prevent unexpected side reactions in the waste stream.
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Waste Stream Classification Disposal Method

Primary Waste Halogenated Organic

High-temperature incineration

(>1100°C) with scrubber for

HCl gas.

Contaminated Solids Hazardous Debris

Double-bagged in chemically

resistant bags; label as "Toxic

Solid Waste".

Aqueous Washings Toxic Aqueous

Do not pour down drain.[1][3]

[4] Collect separately; adjust

pH to 6-8 if protocol allows, but

treat as hazardous.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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